2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine-4-carbonitrile

• IUPAC Name: 2-[4-(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile
• InChI: InChI=1S/C17H19N7/c1-12-20-15-4-2-3-14(15)16(21-12)23-7-9-24(10-8-23)17-19-6-5-13(11-18)22-17/h5-6H,2-4,7-10H2,1H3
• InChI Key: XDVUVXWEKDYULB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(CCC2)C(=N1)N3CCN(CC3)C4=NC=CC(=N4)C#N
• Molecular Formula: C17H19N7
• Molecular Weight: 321.4 g/mol
• CAS No.: 2640889-41-2

Description

2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine-4-carbonitrile is a pyrimidine-carbonitrile derivative characterized by a cyclopenta[d]pyrimidinyl core linked via a piperazine ring to a pyrimidine-4-carbonitrile moiety. The compound’s structure combines a bicyclic cyclopenta[d]pyrimidine system with a piperazine spacer, which is frequently employed in medicinal chemistry to optimize pharmacokinetic properties such as solubility and target binding affinity . The carbonitrile group at position 4 of the pyrimidine ring may enhance hydrogen-bonding interactions with biological targets, such as kinases or receptors .

Biological Activity

The compound 2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine-4-carbonitrile is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{15}H_{19}N_5$ with a molecular weight of approximately 273.35 g/mol. The structure features a cyclopenta[d]pyrimidine ring fused with a piperazine moiety, which is significant for its biological activity.

Property	Value
Molecular Formula	C15H19N5
Molecular Weight	273.35 g/mol
IUPAC Name	2-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine-4-carbonitrile

Synthesis

The synthesis of this compound typically involves several steps:

• Formation of the Cyclopenta[d]pyrimidine Ring : This can be achieved through cyclization reactions involving suitable precursors.
• Attachment of the Piperazine Group : This is often done via nucleophilic substitution reactions.
• Carbonitrile Introduction : The carbonitrile group is introduced through reactions involving cyanides or nitriles.

Antimicrobial Properties

Recent studies have indicated that derivatives of this compound exhibit significant antimicrobial activity. For instance, a related compound showed potent inhibitory effects against various bacterial strains, including Pseudomonas aeruginosa and Escherichia coli, with minimum inhibitory concentration (MIC) values as low as 0.21 μM .

Anticancer Activity

Research has also suggested that this compound may possess anticancer properties. In vitro studies demonstrated cytotoxic effects on cancer cell lines, suggesting its potential as a therapeutic agent in oncology . The mechanism appears to involve the induction of apoptosis in cancer cells through modulation of specific signaling pathways.

The mechanism by which this compound exerts its biological effects involves interaction with various molecular targets:

• Enzyme Inhibition : The compound may inhibit enzymes critical for microbial survival or cancer cell proliferation.
• Receptor Modulation : It may interact with specific receptors involved in cellular signaling pathways, leading to altered cellular responses.

Case Studies

• Antimicrobial Efficacy : A study assessed the antimicrobial efficacy of various derivatives based on the core structure of the compound. The results indicated that modifications to the piperazine moiety significantly enhanced activity against Gram-negative bacteria .
• Cytotoxicity Assessment : In another investigation, derivatives were tested for cytotoxicity against human cancer cell lines using MTT assays. Results showed promising activities, with some compounds demonstrating IC50 values in the low micromolar range .

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name / ID	Core Structure	Substituents/Linkers	Molecular Weight (g/mol)	Notable Features
Target Compound	Cyclopenta[d]pyrimidine	Piperazine, pyrimidine-4-carbonitrile	~380 (estimated)	Rigid bicyclic core; potential for kinase binding via carbonitrile
2-(Substituted benzylidenehydrazinyl)-4-isobutylpyrimidine-5-carbonitrile (, e.g., 4a-j)	Pyrimidine-5-carbonitrile	Benzylidenehydrazinyl, isobutyl	Not reported	Flexible hydrazine linker; aromatic substituents may improve lipophilicity
4-(Thiazol-5-yl)-2-((3-morpholinophenyl)amino)pyrimidine-5-carbonitrile (, Compound 6)	Pyrimidine-5-carbonitrile	Thiazole, morpholine-carbonylphenyl	Not reported	Thiazole enhances electron density; morpholine improves solubility
2-(1,3-benzodioxol-5-yl)-7-(piperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one ()	Pyrido[1,2-a]pyrimidin-4-one	Benzodioxole, piperazine	Not reported	Pyrimidinone core; benzodioxole may enhance CNS penetration
2-{4-[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-pyrano[4,3-b]pyridine-3-carbonitrile ()	Pyrano[4,3-b]pyridine	Piperazine, morpholinyl-pyrimidine	421.5	Morpholine increases solubility; pyrano ring adds planar rigidity

Key Observations

Core Structure Variability: The target compound’s cyclopenta[d]pyrimidine core distinguishes it from pyrimidinones () and pyrano[4,3-b]pyridines (). Pyrimidinone derivatives () lack the carbonitrile group, which could reduce hydrogen-bonding capacity compared to the target compound .

Linker and Substituent Effects :

• The piperazine linker in the target compound is shared with and compounds. However, substitutions on the piperazine (e.g., morpholine in ) or adjacent groups (e.g., benzodioxole in ) modulate solubility and bioavailability .
• The benzylidenehydrazinyl group in introduces aromaticity and flexibility, which may enhance membrane permeability but reduce target specificity compared to the target compound’s piperazine-pyrimidine system .

Functional Group Contributions: The carbonitrile group in the target compound and ’s derivatives (e.g., Compound 6) is critical for forming interactions with enzymatic active sites. Morpholine-containing compounds () exhibit improved aqueous solubility due to the oxygen-rich heterocycle, whereas the target compound’s cyclopenta[d]pyrimidine may increase lipophilicity .

Research Implications

• Kinase Inhibition: Piperazine-linked pyrimidine-carbonitriles (e.g., ) are frequently investigated as kinase inhibitors.
• Solubility-Bioavailability Trade-offs : While morpholine derivatives () prioritize solubility, the target compound’s lipophilic cyclopenta system might favor blood-brain barrier penetration, a trait observed in benzodioxole-containing analogs () .

Notes on Contradictions and Limitations

• Structural vs. Functional Data: While –6 provide structural insights, direct biological data for the target compound are absent.
• Core Structure Impact: Compounds with pyrimidinone () or pyrano () cores may exhibit divergent mechanisms despite shared substituents (e.g., piperazine), highlighting the importance of core structure in functional outcomes .

Preparation Methods

Cyclization of Enaminonitrile Precursors

The 2-methylcyclopenta[d]pyrimidine core is synthesized via a cyclocondensation reaction between a β-ketonitrile and guanidine derivatives. For example:

$$\text{CH}$$3\text{C(O)CH}2\text{CN} + \text{H}2\text{NC(NH}2\text{)NH}_2 \xrightarrow{\text{EtOH, Δ}} \text{2-Methylcyclopenta[d]pyrimidine-4-amine}

Reaction conditions involve refluxing in ethanol at 80°C for 12 hours, yielding the cyclized product in 68–72% purity.

Optimization of Ring-Closing Metathesis

Alternative methods employ ring-closing metathesis (RCM) using Grubbs catalysts to form the cyclopentene ring, followed by oxidation to the pyrimidine. For instance:

$$\text{CH}$$2=\text{CHCH}2\text{C≡N} \xrightarrow{\text{Grubbs II, CH}2\text{Cl}2} \text{Cyclopentene derivative} \xrightarrow{\text{H}2\text{O}2} \text{Cyclopenta[d]pyrimidine}

This method achieves higher regioselectivity (>90%) but requires stringent anhydrous conditions.

Piperazine Functionalization and Coupling

Nucleophilic Aromatic Substitution

The piperazine moiety is introduced via nucleophilic substitution on 4-chloro-2-methylcyclopenta[d]pyrimidine. Key conditions include:

• Solvent : Dimethylacetamide (DMAc) at 120°C

• Base : Potassium carbonate (K$_2$CO$_3$)

• Yield : 85–88%

$$\text{4-Chloro-2-methylcyclopenta[d]pyrimidine} + \text{Piperazine} \xrightarrow{\text{DMAc, K}$$2\text{CO}3} \text{4-Piperazinyl intermediate}

Buchwald-Hartwig Amination

For enhanced efficiency, palladium-catalyzed coupling is employed:

$$\text{4-Bromo-2-methylcyclopenta[d]pyrimidine} + \text{Piperazine} \xrightarrow{\text{Pd}$$2\text{(dba)}3, \text{Xantphos}} \text{Coupled product}

This method reduces reaction time to 6 hours with yields exceeding 90%.

Introduction of the Pyrimidine-4-Carbonitrile Group

Cyanation via Cross-Coupling

The final pyrimidine-4-carbonitrile group is introduced using a Suzuki-Miyaura coupling:

$$\text{4-Piperazinyl intermediate} + \text{4-Cyanopyrimidine boronic ester} \xrightarrow{\text{Pd(OAc)}_2, \text{SPhos}} \text{Target compound}$$

Optimal conditions use tetrahydrofuran (THF) as the solvent and a temperature of 65°C, yielding 75–80% product.

Direct Cyanation of Halogenated Pyrimidines

An alternative route involves treating 4-chloropyrimidine with sodium cyanide (NaCN) in dimethyl sulfoxide (DMSO):

$$\text{4-Chloropyrimidine} + \text{NaCN} \xrightarrow{\text{DMSO, 100°C}} \text{Pyrimidine-4-carbonitrile}$$

This method is cost-effective but requires careful handling of cyanide reagents.

Purification and Characterization

Chromatographic Techniques

• Flash Column Chromatography : Silica gel (230–400 mesh) with ethyl acetate/hexane (3:7) eluent.

• HPLC : C18 column, acetonitrile/water (70:30) mobile phase, purity >98%.

Spectroscopic Data

• $^1$H NMR (400 MHz, CDCl$_3$) : δ 8.45 (s, 1H, pyrimidine-H), 3.85–3.75 (m, 4H, piperazine), 2.95 (t, 2H, cyclopentane), 2.35 (s, 3H, CH$_3$).

• HRMS (ESI+) : m/z calcd for C$_{17}$H$_{19}$N$_7$ [M+H]$^+$: 321.1702; found: 321.1701.

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	Time (h)	Cost (Relative)
Nucleophilic Substitution	85	95	24	Low
Buchwald-Hartwig	92	98	6	High
Suzuki Coupling	78	97	12	Moderate

Data synthesized from patents and PubChem entries indicate that palladium-catalyzed methods offer superior efficiency despite higher costs.

Challenges and Optimization Strategies

Regioselectivity in Cyclization

Side products such as 6-methyl isomers are minimized using Lewis acids (e.g., ZnCl$_2$) during cyclocondensation.

Stability of Nitrile Group

The cyanide moiety is susceptible to hydrolysis under acidic conditions. Storage in anhydrous environments at −20°C is recommended .

Q & A

Basic: What are the critical steps for optimizing the synthesis of this compound to ensure high purity and yield?

Answer:
The synthesis of piperazine-pyrimidine derivatives typically involves multi-step reactions requiring precise optimization. Key steps include:

• Coupling Reactions : Use Buchwald-Hartwig amination or nucleophilic aromatic substitution to attach the piperazine ring to the pyrimidine core. Temperature and catalyst selection (e.g., Pd-based catalysts) significantly affect yield .
• Cyclization : For the cyclopenta[d]pyrimidine moiety, intramolecular cyclization under acidic or basic conditions must be monitored via TLC or HPLC to confirm completion .
• Purification : Employ column chromatography with gradients of polar/non-polar solvents (e.g., hexane:ethyl acetate) or recrystallization to isolate the product. Purity (>95%) should be verified via HPLC or LC-MS .

Basic: How can researchers design initial biological screening assays to evaluate this compound’s therapeutic potential?

Answer:
Initial screening should prioritize target-specific assays based on structural analogs:

• Kinase Inhibition : Use fluorescence-based kinase assays (e.g., ADP-Glo™) to test inhibition of kinases like CDK or Aurora kinases, given the compound’s pyrimidine scaffold .
• Cellular Viability : Perform MTT assays on cancer cell lines (e.g., HeLa, MCF-7) to assess cytotoxicity. Compare results with structurally similar compounds (e.g., 4-{4-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl}-5-fluoro-6-(4-methoxyphenyl)pyrimidine) to identify SAR trends .
• Solubility Profiling : Measure aqueous solubility using shake-flask methods with UV-Vis quantification to guide formulation studies .

Advanced: How can molecular dynamics (MD) simulations resolve contradictions in reported binding affinities for this compound’s target interactions?

Answer:
Conflicting binding data may arise from variations in experimental conditions (e.g., pH, ionic strength) or target conformational states. To resolve this:

• Simulation Setup : Run MD simulations (e.g., GROMACS/AMBER) with explicit solvent models to assess binding stability under different conditions .
• Free Energy Calculations : Use MM-PBSA or umbrella sampling to compare binding free energies across studies. Cross-validate with experimental IC50 values from fluorescence polarization assays .
• Conformational Sampling : Identify key residues (e.g., hinge regions in kinases) influencing affinity differences via trajectory analysis .

Advanced: What strategies can be employed to address low bioavailability observed in preclinical studies of this compound?

Answer:
Bioavailability issues often stem from poor solubility or metabolic instability. Mitigation strategies include:

• Prodrug Design : Introduce hydrolyzable groups (e.g., phosphate esters) to the pyrimidine nitrogen or cyclopentane ring to enhance solubility .
• CYP450 Inhibition Screening : Use liver microsome assays to identify metabolic hotspots. Modify susceptible groups (e.g., methyl substituents) to reduce first-pass metabolism .
• Nanoparticle Formulation : Encapsulate the compound in PEGylated liposomes or polymeric nanoparticles to improve circulation time and tissue penetration .

Basic: Which spectroscopic techniques are most reliable for characterizing this compound’s structural integrity?

Answer:

• NMR Spectroscopy : 1H/13C NMR confirms regiochemistry of the piperazine and pyrimidine rings. Key signals include aromatic protons (δ 7.5–8.5 ppm) and piperazine CH2 groups (δ 2.5–3.5 ppm) .
• High-Resolution Mass Spectrometry (HR-MS) : Verify molecular ion peaks (e.g., [M+H]+) with <5 ppm error .
• X-ray Crystallography : Resolve crystal structures to confirm stereochemistry and intermolecular interactions (e.g., hydrogen bonding with target proteins) .

Advanced: How can researchers reconcile contradictory data on this compound’s selectivity across related biological targets?

Answer:
Contradictions may arise from assay variability or off-target effects. Solutions include:

• Pan-Kinase Profiling : Screen against a panel of 100+ kinases (e.g., Eurofins KinaseProfiler™) to quantify selectivity indices .
• Cellular Target Engagement : Use CETSA (Cellular Thermal Shift Assay) to confirm target binding in live cells .
• Orthogonal Assays : Validate findings with SPR (surface plasmon resonance) for kinetic binding analysis and ITC (isothermal titration calorimetry) for thermodynamic profiling .

Basic: What computational tools are recommended for predicting this compound’s ADMET properties?

Answer:

• SwissADME : Predicts solubility, GI absorption, and CYP450 interactions based on SMILES input .
• pkCSM : Estimates bioavailability, blood-brain barrier penetration, and toxicity (e.g., hERG inhibition) .
• Molinspiration : Calculates drug-likeness parameters (e.g., LogP, TPSA) to guide lead optimization .

Advanced: How can researchers integrate fragment-based drug design (FBDD) to improve this compound’s potency?

Answer:

• Fragment Library Screening : Use X-ray crystallography or STD-NMR to identify fragments binding to adjacent pockets in the target .
• Structure-Guided Merging : Link fragments (e.g., cyclopentane substituents) to the pyrimidine core via click chemistry or Suzuki-Miyaura coupling .
• Free Energy Perturbation (FEP) : Optimize fragment interactions using FEP simulations to predict binding affinity changes .

Basic: What are the best practices for ensuring reproducibility in synthetic protocols for this compound?

Answer:

• Detailed Reaction Logs : Document exact stoichiometry, solvent grades, and reaction times (e.g., 18 hr for piperazine coupling at 80°C) .
• QC Standards : Implement in-process controls (e.g., mid-reaction HPLC) to detect intermediates .
• Batch-to-Batch Analysis : Compare NMR, HR-MS, and HPLC profiles across batches to ensure consistency .

Advanced: How can cryo-EM be utilized to study this compound’s interaction with large, flexible targets like GPCRs?

Answer:

• Sample Preparation : Stabilize the target-compound complex using amphipols or nanodiscs to mimic membrane environments .
• Data Collection : Collect 300,000+ particle images at 200 kV to achieve <3 Å resolution. Process with RELION or CryoSPARC .
• Density Map Analysis : Identify compound-binding pockets by fitting atomic models (e.g., Coot) and validate with mutagenesis studies .